Cas no 747411-16-1 (2-chloro-N-({4-chloro-2-(trifluoromethyl)phenylcarbamoyl}methyl)-N-(propan-2-yl)acetamide)

• Product Name: 2-chloro-N-({4-chloro-2-(trifluoromethyl)phenylcarbamoyl}methyl)-N-(propan-2-yl)acetamide
• CAS No: 747411-16-1
• MF: C₁₄H₁₅Cl₂F₃N₂O₂
• MW: 371.182312250137
• CID: 3107023
• PubChem ID: 2103995
• Update Time: 2025-06-09

2-chloro-N-({4-chloro-2-(trifluoromethyl)phenylcarbamoyl}methyl)-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-chloro-N-(2-{[4-chloro-2-(trifluoromethyl)phenyl]amino}-2-oxoethyl)-N-iso propylacetamide
• 2-chloro-N-({4-chloro-2-(trifluoromethyl)phenylcarbamoyl}methyl)-N-(propan-2-yl)acetamide
• DTXSID301116297
• G38601
• 963-363-2
• 747411-16-1
• 2-CHLORO-N-(2-((4-CHLORO-2-(TRIFLUOROMETHYL)PHENYL)AMINO)-2-OXOETHYL)-N-ISOPROPYLACETAMIDE
• CHEMBL1506210
• SR-01000748909-2
• 2-Chloro-N-[2-[[4-chloro-2-(trifluoromethyl)phenyl]amino]-2-oxoethyl]-N-(1-methylethyl)acetamide
• AKOS030698816
• 2-chloro-N-(2-{[4-chloro-2-(trifluoromethyl)phenyl]amino}-2-oxoethyl)-N-isopropylacetamide
• 2-Chloro-n-(2-([4-chloro-2-(trifluoromethyl)phenyl]amino)-2-oxoethyl)-n-isopropylacetamide
• HMS2708A05
• SR-01000748909
• MLS000770809
• 2-Chloro-N-(2-((4-chloro-2-(trifluoromethyl)phenyl)amino)-2-oxoethyl)-N-(1-methylethyl)acetamide
• 2-chloro-N-(((4-chloro-2-(trifluoromethyl)phenyl)carbamoyl)methyl)-N-(propan-2-yl)acetamide
• SMR000344080
• 2-[(2-chloroacetyl)-propan-2-ylamino]-N-[4-chloro-2-(trifluoromethyl)phenyl]acetamide
• Z56979316
• EN300-09516
• 2-chloro-N-({[4-chloro-2-(trifluoromethyl)phenyl]carbamoyl}methyl)-N-(propan-2-yl)acetamide

• Inchi： 1S/C14H15Cl2F3N2O2/c1-8(2)21(13(23)6-15)7-12(22)20-11-4-3-9(16)5-10(11)14(17,18)19/h3-5,8H,6-7H2,1-2H3,(H,20,22)
• InChI Key： NCFQQSCEJZFFBI-UHFFFAOYSA-N
• SMILES： ClCC(N(CC(NC1C=CC(=CC=1C(F)(F)F)Cl)=O)C(C)C)=O

Computed Properties

• Exact Mass: 370.0462676Da
• Monoisotopic Mass: 370.0462676Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-chloro-N-({4-chloro-2-(trifluoromethyl)phenylcarbamoyl}methyl)-N-(propan-2-yl)acetamide

Introduction to 2-chloro-N-({4-chloro-2-(trifluoromethyl)phenylcarbamoyl}methyl)-N-(propan-2-yl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 747411-16-1 and the product name 2-chloro-N-({4-chloro-2-(trifluoromethyl)phenylcarbamoyl}methyl)-N-(propan-2-yl)acetamide represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its chloro and trifluoromethyl substituents, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple functional groups, including amide and carbamate moieties, makes this compound a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been a surge in interest regarding molecules with halogenated aromatic rings, particularly those containing chloro and trifluoromethyl groups. These substituents are known to enhance the metabolic stability and binding affinity of drug candidates. The specific arrangement of these groups in 2-chloro-N-({4-chloro-2-(trifluoromethyl)phenylcarbamoyl}methyl)-N-(propan-2-yl)acetamide contributes to its unique chemical properties, making it a valuable candidate for further exploration.

The pharmacological relevance of this compound is underscored by its structural similarity to known bioactive agents. The carbamate functionality, in particular, is a common motif in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. By modifying the substituents around this core structure, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. The incorporation of trifluoromethyl groups into molecular frameworks has been shown to improve the efficacy of anticancer agents by enhancing their lipophilicity and reducing their susceptibility to metabolic degradation. The compound 2-chloro-N-({4-chloro-2-(trifluoromethyl)phenylcarbamoyl}methyl)-N-(propan-2-yl)acetamide, with its strategic placement of these groups, aligns well with this trend.

In addition to its potential in oncology, this molecule may also find applications in the treatment of other diseases. For instance, amide-based compounds have been extensively studied for their anti-inflammatory and analgesic properties. The structural features of 2-chloro-N-({4-chloro-2-(trifluoromethyl)phenylcarbamoyl}methyl)-N-(propan-2-yl)acetamide suggest that it could interact with various biological targets, making it a promising candidate for further pharmacological investigation.

The synthesis of such complex molecules requires meticulous planning and expertise. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired scaffolds. The presence of multiple reactive sites in 2-chloro-N-({4-chloro-2-(trifluoromethyl)phenylcarbamoyl}methyl)-N-(propan-2-yl)acetamide necessitates careful optimization of reaction conditions to ensure high yields and purity.

Efforts are ongoing to develop more efficient synthetic routes for this compound. Researchers are exploring novel methodologies that could streamline the production process while maintaining or improving the quality of the final product. Such advancements are crucial for facilitating further research and development in chemical biology.

The computational modeling of molecules like 2-chloro-N-({4-chloro-2-(trifluoromethyl)phenylcarbamoyl}methyl)-N-(propan-2-yl)acetamide has become increasingly sophisticated in recent years. High-throughput virtual screening allows researchers to rapidly evaluate the binding affinity of numerous compounds to biological targets. This approach has significantly accelerated the discovery process in drug development.

In conclusion, the compound with CAS number 747411-16-1, known as 2-chloro-N-({4-chloro-2-(trifluoromethyl)phenylcarbamoyl}methyl)-N-(propan-2-yl)acetamide, represents a significant advancement in chemical biology. Its unique structural features and potential applications make it a valuable asset for researchers exploring new therapeutic agents. As synthetic methodologies continue to evolve, we can expect even more innovative uses for this remarkable molecule.